Cas no 64701-47-9 (1-Pyrenedecanoic acid)

• Product Name: 1-Pyrenedecanoic acid
• CAS No: 64701-47-9
• MF: C₂₆H₂₈O₂
• MW: 372.499327659607
• CID: 502705
• PubChem ID: 329769259
• Update Time: 2025-04-19

1-Pyrenedecanoic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenedecanoic acid
• 10-(1-PYRENE)DECANIOC ACID
• 10-(1-pyrene)decanoic acid
• 10-(1-pyreno)decanoic acid
• 10-(1-PYRENYL)DECANOIC ACID
• 1-PYRENEDECANOIC ACID (PDA)
• Pyrendecan-saeure
• Pyrenedecanoic acid
• FT-0608289
• 1-Pyrenedecanoic acid, suitable for fluorescence, >=98.0% (HPLC)
• DTXSID20208920
• FT-0696758
• 10-(PYREN-1-YL)DECANOIC ACID
• 1-Pyrenedecanoicacid
• 10-pyren-1-yldecanoic acid
• 64701-47-9
• SCHEMBL498806
• 60177-21-1
• G91341
• DTXCID70131411
• DB-238310

• MDL： MFCD00056577
• Inchi： 1S/C26H28O2/c27-24(28)12-7-5-3-1-2-4-6-9-19-13-14-22-16-15-20-10-8-11-21-17-18-23(19)26(22)25(20)21/h8,10-11,13-18H,1-7,9,12H2,(H,27,28)
• InChI Key： PIMKEUIWMFJVNB-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)=O

Computed Properties

• Exact Mass: 372.20900
• Monoisotopic Mass: 372.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.4
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 576.4±19.0 °C at 760 mmHg
• Flash Point: 472.6±16.6 °C
• Refractive Index: 1.673
• PSA: 37.30000
• LogP: 7.33190
• Solubility: Not determined
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

1-Pyrenedecanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：8
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)